Cas no 3623-15-2 (1-phenylprop-2-yn-1-one)

1-phenylprop-2-yn-1-one structure
1-phenylprop-2-yn-1-one structure
Product Name:1-phenylprop-2-yn-1-one
CAS No:3623-15-2
MF:C9H6O
MW:130.143342494965
MDL:MFCD06661646
CID:44340
PubChem ID:77179
Update Time:2025-04-18

1-phenylprop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-2-propyn-1-one
    • 1-phenylprop-2-yn-1-one
    • 1-benzoyl-2-propyn-1-one
    • 1-phenylprop-2-yn-1-olne
    • 1-phenyl-prop-2-yn-1-one
    • 1-phenyl-prop-2-yne-1-one
    • Benzoylacetylene
    • Ethyne, benzoyl-
    • Ethynyl phenyl ketone
    • Phenyl ethynyl ketone
    • phenyl(3-(trifluoromethyl)-1H-pyrazol-5-yl)methanone
    • Propiolophenone
    • Propioloylbenzene
    • Propynophenone
    • 1-Phenylpropynone
    • Propiolophenone(6CI,7CI,8CI)
    • 1-Phenyl-1-oxo-2-propyne
    • 1-Phenylpropyn-1-one
    • 3-Oxo-3-phenylpropyne
    • Ethyne,benzoyl-
    • NSC 140267
    • AS-75827
    • NSC-140267
    • 2-PROPYNOYLBENZENE
    • CS-0072550
    • J-505071
    • A913656
    • UNII-B1VA1ZWT28
    • EN300-158078
    • 1-Phenyl-2-propyn-1-one, >=95.0% (HPLC)
    • B1VA1ZWT28
    • DTXSID20189780
    • 3623-15-2
    • CHEMBL4541377
    • Phenylethynyl ketone
    • NSC140267
    • AKOS004910122
    • AB91942
    • MFCD06661646
    • 2-Propyn-1-one, 1-phenyl-
    • F2145-0077
    • SCHEMBL139423
    • D94693
    • DTXCID80112271
    • STK688546
    • Propiolophenone (8CI)
    • MDL: MFCD06661646
    • Inchi: 1S/C9H6O/c1-2-9(10)8-6-4-3-5-7-8/h1,3-7H
    • InChI Key: JITPLZPWKYUTDM-UHFFFAOYSA-N
    • SMILES: O=C(C#C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 130.04188
  • Monoisotopic Mass: 130.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 1.073
  • Boiling Point: 213.7°Cat760mmHg
  • Flash Point: 76.6°C
  • Refractive Index: 1.552
  • PSA: 17.07
  • LogP: 1.50250

1-phenylprop-2-yn-1-one Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C

1-phenylprop-2-yn-1-one Pricemore >>

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abcr
AB552495-250 mg
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